BENGHE Foundational & Exploratory

Check Availability & Pricing

O-Phospho-L-serine-13C3,15N supplier and
catalog number

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: O-Phospho-L-serine-13C3,15N

Cat. No.: B12406804

Technical Guide: O-Phospho-L-serine-'*Cs,'>N

This technical guide provides an in-depth overview of O-Phospho-L-serine-3Cs,1°N, a stable
isotope-labeled compound crucial for researchers, scientists, and professionals in drug
development. It covers supplier information, physicochemical properties, experimental
applications, and its role in biological pathways.

Supplier and Catalog Information

O-Phospho-L-serine-13C3,°N is a specialized chemical available from a select number of
suppliers. The following table summarizes the available supplier and catalog information.

Supplier Catalog Number CAS Number
MedChemExpress HY-15129S 2734706-69-3
BOC Sciences BLP-016340 2734706-69-3
Amaybio (Aladdin) Aladdin-0647670-500ug 2734706-69-3

Physicochemical and Technical Data

The quantitative data for O-Phospho-L-serine-13Cs,*>N is summarized below, providing key
technical specifications.
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Property Value Source

MedChemExpress[1], BOC

Molecular Formula 13C3Hs15NOsP )

Sciences[2]

_ MedChemExpress[1], BOC

Molecular Weight 189.04 )

Sciences[2]
Purity (HPLC) 99.19% MedChemExpress|[1]
Isotopic Enrichment 99.0% MedChemExpress|[1]
Appearance Off-white to light yellow solid MedChemExpress|[1]

) 4°C, sealed, away from
Storage (Solid) ) MedChemExpress[1]
moisture

-80°C for 6 months; -20°C for 1
Storage (In Solvent) " MedChemExpress[1][3]
mon

Biological Role and Signaling Pathways

O-Phospho-L-serine is a key intermediate in the serine biosynthesis pathway and an active
ligand for metabotropic glutamate receptors (mMGIuRs).[3]

Serine Biosynthesis Pathway

O-Phospho-L-serine is the immediate precursor to L-serine in one of the primary serine
synthesis pathways.
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Workflow for Quantitative Analysis using an Internal Standard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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number]. BenchChem, [2025]. [Online PDF]. Available at:
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and-catalog-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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